Cas no 2756-85-6 (1-aminocyclohexane-1-carboxylic acid)

• Product Name: 1-aminocyclohexane-1-carboxylic acid
• CAS No: 2756-85-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD00001487
• CID: 43392
• PubChem ID: 1366
• Update Time: 2025-05-27

1-aminocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-1-cyclohexanecarboxylic acid
• 1-Aminocyclohexanecarboxylic acid
• 1-Aminocyclohexane-1-carboxylic acid
• 1-Amino-cyclohexanecarboxylic acid
• α-Aminocyclohexanecarboxylic Acid
• 1-amino-1-cyclo-hexanecarboxylic acid
• 1-amino-1-cyclohexylcarboxylic acid
• 1-amino-cyclohexane-1-carboxylic acid
• a-Aminocyclohexanecarboxylic acid
• AMinoMethanesulfonic acid
• Cyclohexanecarboxylic acid,1-amino
• Homocycloleucine
• .alpha.-Aminocyclohexanecarboxylic acid
• alpha-Aminocyclohexanecarboxylic aicd
• Lopac-A-162
• A819121
• NCGC00015011-02
• 1-Aminocyclohexanecarboxyic acid
• DTXSID6062626
• CCG-204212
• A1068
• NS00014645
• NCGC00015011-04
• 1-Amino-1-cyclohexanecarboxylicacid
• Q27159221
• Cyclohexanecarboxylic acid, 1-amino-
• 1SE3HD391H
• CB 1641
• CHEBI:86534
• PD034464
• BS-3813
• SY002600
• AC-2699
• 1-Amino-1-cyclohexane carboxylic acid
• CHEMBL559934
• 1-ammonio-1-cyclohexanecarboxylate
• ZINC00116197
• ?-Aminocyclohexanecarboxylic Acid
• F3095-1803
• NCGC00015011-03
• NCGC00015011-01
• CS-W016418
• W-107104
• NCGC00162066-01
• SDCCGSBI-0050105.P002
• NSC 9059
• AC1NOMHH
• EINECS 220-411-0
• alpha-Aminocyclohexanecarboxylic acid
• MFCD00001487
• BRN 2355692
• HMS1789H14
• 1-azanylcyclohexane-1-carboxylic acid
• EN300-17792
• bmse000728
• aminocyclohexanecarboxylic acid
• NSC-9059
• 1-aminocyclohexane carboxylic acid
• FT-0607570
• H-AC6C-OH
• Lopac0_000117
• Cycloleucine Methyl Ester.HCl
• 2756-85-6
• .alpha.-Aminocyclohexanecarboxylic aicd
• 1-Amino-cyclohexanecarboxylicacid
• NSC9059
• SCHEMBL59793
• l-aminocyclohexane-1-carboxylic acid
• AKOS000119400
• 1-Aminocyclohexanecarboxylic acid, 98%
• 1-Amino-cyclohexylcarboxylic acid
• UNII-1SE3HD391H
• 3-14-00-00845 (Beilstein Handbook Reference)
• 2-aminocyclohexane-2-carboxylic acid
• 1-amino-1-cyclohexane-carboxylic acid
• STK133208
• ALBB-035214
• BBL001486
• 1-aminocyclohexane-1-carboxylic acid

• MDL： MFCD00001487
• Inchi： 1S/C7H13NO2/c8-7(6(9)10)4-2-1-3-5-7/h1-5,8H2,(H,9,10)
• InChI Key： WOXWUZCRWJWTRT-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)N)=O
• BRN： 2355692

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1095 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 261.28°C (rough estimate)
• Flash Point: 118.5 °C
• Refractive Index: 1.4150 (estimate)
• Water Partition Coefficient: almost transparency
• PSA: 63.32000
• LogP: 1.43290
• Sensitiveness: Hygroscopic
• Solubility: Not available

1-aminocyclohexane-1-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：3
• RTECS：GU8393000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-aminocyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-Aminocyclohexane-1-carboxylic Acid (CAS: 2756-85-6)

1-Aminocyclohexane-1-carboxylic acid (ACHC), with the CAS number 2756-85-6, is a cyclic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block in the synthesis of peptidomimetics and bioactive molecules, owing to its unique structural properties. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors, antimicrobial agents, and modulators of protein-protein interactions. This research brief aims to summarize the latest findings related to ACHC, highlighting its synthetic utility, biological activities, and emerging therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of ACHC as a scaffold for designing novel inhibitors of the SARS-CoV-2 main protease (M^pro). The study demonstrated that ACHC-derived peptidomimetics exhibited potent inhibitory activity against M^pro, with IC₅₀ values in the low micromolar range. Molecular docking simulations revealed that the rigid cyclohexane ring of ACHC facilitated optimal binding to the protease's active site, suggesting its potential as a lead compound for antiviral drug development. These findings underscore the importance of ACHC in addressing current and future pandemic threats.

Another significant advancement was reported in the field of antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of ACHC-containing analogs with enhanced activity against multidrug-resistant bacterial strains. The researchers modified the amino and carboxyl functional groups of ACHC to create a library of derivatives, several of which showed broad-spectrum antibacterial effects. Notably, one derivative exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. This study highlights the potential of ACHC as a platform for developing new antibiotics to combat resistant pathogens.

Beyond its applications in infectious diseases, ACHC has also been explored in neurodegenerative disorder research. A recent study in ACS Chemical Neuroscience (2023) investigated the neuroprotective effects of ACHC derivatives in models of Alzheimer's disease. The researchers found that certain ACHC-based compounds could inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These results suggest that ACHC derivatives may offer a promising avenue for developing disease-modifying therapies for Alzheimer's and other protein-misfolding disorders.

From a synthetic chemistry perspective, advancements in the production of ACHC have been reported. A 2024 study in Organic Process Research & Development detailed an improved catalytic asymmetric synthesis of ACHC, achieving high enantiomeric purity (>99% ee) and yield (85%). This method utilizes a chiral palladium catalyst and represents a significant step forward in the large-scale production of enantiopure ACHC for pharmaceutical applications. Such innovations in synthesis are critical for meeting the growing demand for ACHC in drug discovery programs.

In conclusion, recent research on 1-aminocyclohexane-1-carboxylic acid (2756-85-6) demonstrates its broad utility in medicinal chemistry and drug development. Its applications span antiviral, antibacterial, and neuroprotective therapies, supported by robust scientific evidence. The compound's unique structural features make it an attractive scaffold for designing novel bioactive molecules. As synthetic methods continue to improve and new biological activities are discovered, ACHC is poised to play an increasingly important role in addressing unmet medical needs. Future research directions may include exploring its potential in cancer therapeutics and as a tool compound for studying protein-ligand interactions.